Cas no 25297-82-9 (Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI))

Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI) structure
25297-82-9 structure
Product Name:Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI)
CAS No:25297-82-9
MF:C14H12N2O10S2
MW:432.382481575012
CID:273439
PubChem ID:97326
Update Time:2025-04-19

Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-nitro-, 1,2-ethanediyl ester (9CI)
    • 2-(4-nitrophenyl)sulfonyloxyethyl 4-nitrobenzenesulfonate
    • AC1L3YA6
    • AC1Q1ZH7
    • AR-1I7364
    • Benzenesulfonic acid, 1,2-ethanediyl ester
    • ethane-1,2-diyl bis(4-nitrobenzenesulfonate)
    • Ethylenebis(p-nitrobenzenesulfonate)
    • NSC115800
    • NSC-115800
    • 25297-82-9
    • NSC 115800
    • Benzenesulfonic acid, 4-nitro-, 1,2-ethanediyl ester (9CI)
    • Benzenesulfonic acid, 4-nitro-, 1,2-ethanediyl ester
    • 1,2-Bis(nosyloxy)ethane
    • DTXSID50179937
    • Inchi: 1S/C14H12N2O10S2/c17-15(18)11-1-5-13(6-2-11)27(21,22)25-9-10-26-28(23,24)14-7-3-12(4-8-14)16(19)20/h1-8H,9-10H2
    • InChI Key: UJHNMJVBMNBRLG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCCOS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 431.99336
  • Monoisotopic Mass: 431.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • Density: 1.599
  • Boiling Point: 653.8°C at 760 mmHg
  • Flash Point: 349.2°C
  • Refractive Index: 1.611
  • PSA: 173.02
  • LogP: 4.82180

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